Cas no 1208076-47-4 (5-Chloro-2-fluorobenzene-1-thiol)

• Product Name: 5-Chloro-2-fluorobenzene-1-thiol
• CAS No: 1208076-47-4
• MF: C₆H₄ClFS
• MW: 162.612362861633
• MDL: MFCD12026160
• CID: 4577525
• PubChem ID: 50998024
• Update Time: 2025-10-31

5-Chloro-2-fluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluorobenzenethiol
• 5-chloro-2-fluorobenzene-1-thiol
• Z1741968775
• 5-Chloro-2-fluorobenzene-1-thiol

• MDL： MFCD12026160
• Inchi： 1S/C6H4ClFS/c7-4-1-2-5(8)6(9)3-4/h1-3,9H
• InChI Key： JXSXSIGAYPVFSM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)S)F

Computed Properties

• Exact Mass: 161.9706272 g/mol
• Monoisotopic Mass: 161.9706272 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1
• Molecular Weight: 162.61

Additional information on 5-Chloro-2-fluorobenzene-1-thiol

Research Briefing on 5-Chloro-2-fluorobenzene-1-thiol (CAS: 1208076-47-4) in Chemical Biology and Pharmaceutical Applications

5-Chloro-2-fluorobenzene-1-thiol (CAS: 1208076-47-4) is a specialized organosulfur compound that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural and reactive properties. This thiol derivative, featuring chloro and fluoro substituents on the benzene ring, serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors, prodrugs, and radiopharmaceuticals. Recent studies highlight its role in modulating protein-ligand interactions and enhancing drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the design of covalent inhibitors targeting cysteine proteases. Researchers leveraged the electrophilic reactivity of the thiol group in 5-Chloro-2-fluorobenzene-1-thiol to develop irreversible inhibitors for SARS-CoV-2 main protease (M^pro), showing promising antiviral activity in vitro. The compound's fluorinated aromatic ring was found to improve membrane permeability, addressing a key challenge in protease inhibitor development.

In pharmaceutical applications, 5-Chloro-2-fluorobenzene-1-thiol has emerged as a critical intermediate in the synthesis of ¹⁸F-labeled PET tracers. A 2024 Nature Communications paper detailed its use in radiofluorination reactions, where the chloro group served as an excellent leaving group for nucleophilic aromatic substitution with [¹⁸F]fluoride. This approach enabled the efficient production of neuroimaging agents with high radiochemical yields (>85%) and specific activities suitable for clinical applications.

The compound's safety profile and metabolic stability have been systematically evaluated in recent preclinical studies. Pharmacokinetic analyses in rodent models (2024, Drug Metabolism and Disposition) revealed favorable absorption and distribution characteristics, with the fluoro substituent significantly reducing oxidative metabolism compared to non-fluorinated analogs. These findings support its potential as a scaffold for CNS-targeted therapeutics, though further optimization may be required to mitigate potential hepatotoxicity observed at high doses.

Emerging applications in materials science have also been reported, particularly in the development of self-assembled monolayers (SAMs) for biosensor interfaces. The unique electronic properties imparted by the chloro-fluoro substitution pattern enable precise tuning of surface wettability and electron transfer kinetics, as demonstrated in a recent ACS Applied Materials & Interfaces publication (2024). This dual chemical-biological functionality positions 5-Chloro-2-fluorobenzene-1-thiol as a multifaceted tool in interdisciplinary research.

Ongoing clinical trials (Phase I/II) are investigating derivatives of 5-Chloro-2-fluorobenzene-1-thiol as potential therapeutics for resistant bacterial infections, capitalizing on its ability to disrupt bacterial redox homeostasis. Preliminary results presented at the 2024 European Congress of Clinical Microbiology and Infectious Diseases showed potent activity against ESKAPE pathogens, with MIC values in the low μg/mL range. The compound's mechanism appears to involve both direct thiol oxidation and inhibition of essential bacterial enzymes.

Future research directions highlighted in recent reviews emphasize the need for structure-activity relationship (SAR) studies to optimize the balance between reactivity and stability, particularly for in vivo applications. Computational modeling approaches are being increasingly employed to predict the behavior of novel derivatives, reducing development timelines. The compound's commercial availability from major specialty chemical suppliers (≥98% purity) has facilitated its adoption across multiple research domains, though synthetic methodologies continue to be refined to improve yields and sustainability.